BENGHE Safety Operating Guide

Check Availability & Pricing

Proper Disposal of (-)-Camphenilone: A Guide
for Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (-)-Camphenilone

Cat. No.: B13416667

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents is paramount to ensuring a secure laboratory environment and
regulatory compliance. This document provides essential safety and logistical information for
the proper disposal of (-)-Camphenilone, a combustible liquid and known irritant. Adherence to
these procedural guidelines is critical for minimizing risks and preventing environmental
contamination.

Safety and Hazard Profile of (-)-Camphenilone

Before handling (-)-Camphenilone for disposal, it is crucial to be aware of its inherent hazards.
Based on the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals,
(-)-Camphenilone is classified as follows:

e H227: Combustible liquid[1]
e H315: Causes skin irritation[1]
e H319: Causes serious eye irritation[1]

The P-statement P501 associated with (-)-Camphenilone indicates that it must be disposed of
in accordance with local, regional, and national regulations.[1]

Quantitative Data Summary
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For quick reference, the key quantitative data for (-)-Camphenilone are summarized in the

table below.
Property Value
Molecular Formula CoH140
Molecular Weight 138.21 g/mol [1]
GHS Hazard Codes H227, H315, H319[1]

Step-by-Step Disposal Protocol for (-)-
Camphenilone

This protocol outlines the necessary steps for the safe disposal of (-)-Camphenilone waste.

Step 1: Waste Identification and Classification

e Designate as Hazardous Waste: Due to its flammability and irritant properties, (-)-
Camphenilone must be treated as hazardous chemical waste.

» Consult Local Regulations: Chemical waste generators are responsible for correctly
classifying their waste according to local, regional, and national hazardous waste regulations
to ensure complete and accurate classification.[2]

Step 2: Segregation and Storage

» Dedicated Waste Container: Use a designated, properly labeled container for the collection
of (-)-Camphenilone waste. The container should be made of a material compatible with
organic solvents.

¢ Avoid Mixing: Do not mix (-)-Camphenilone waste with other chemical waste streams unless
they are known to be compatible. In particular, keep it separate from strong oxidizing agents.

e Secure Storage: Store the waste container in a well-ventilated, designated hazardous waste
accumulation area, away from sources of ignition and heat.

Step 3: Container Management
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Proper Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical
name "(-)-Camphenilone,” and the associated hazard pictograms (flammable, irritant).

Keep Container Closed: Ensure the waste container is securely sealed at all times, except
when adding waste, to prevent the release of vapors.

No Overfilling: Do not fill the waste container beyond 80-90% of its capacity to allow for
vapor expansion and to prevent spills.

Step 4: Disposal of Contaminated Materials

Personal Protective Equipment (PPE): Any PPE, such as gloves or lab coats, that is grossly
contaminated with (-)-Camphenilone should be disposed of as hazardous waste.

Labware: Glassware and other lab equipment contaminated with (-)-Camphenilone should
be triple-rinsed with a suitable solvent (e.g., ethanol or acetone). The rinsate must be
collected and disposed of as hazardous waste. After thorough cleaning, the labware can be
washed and reused.

Empty Containers: Original containers of (-)-Camphenilone should be triple-rinsed with a
suitable solvent, and the rinsate collected as hazardous waste. Once decontaminated, the
empty container can be disposed of according to institutional guidelines, which may include
recycling or disposal as non-hazardous waste.

Step 5: Final Disposal

» Arrange for Professional Disposal: The ultimate disposal of (-)-Camphenilone waste must

be handled by a licensed hazardous waste disposal company. Contact your institution's
Environmental Health and Safety (EHS) department to arrange for pickup.

o Documentation: Maintain accurate records of the amount of (-)-Camphenilone waste

generated and its disposal date, in accordance with institutional and regulatory requirements.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of (-)-

Camphenilone and associated materials.
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Start: (-)-Camphenilone Waste Generated

Classify as Hazardous Waste
(Combustible, Irritant)

;

Segregate into a dedicated,
labeled waste container

l

Is PPE or Labware
Contaminated?

Yes (PPE)

Triple-rinse labware with
a suitable solvent

Yes (Labware)

Dispose of contaminated PPE
as hazardous waste

Collect rinsate as
hazardous waste

Store waste container in a
designated, safe location

Contact EHS for pickup by a
licensed disposal company

End: Waste Disposed

Disposal Workflow for (-)-Camphenilone

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of (-)-Camphenilone.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b13416667?utm_src=pdf-body-img
https://www.benchchem.com/product/b13416667?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13416667?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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